Cas no 6358-13-0 (2-amino-3,4,5,6-tetrachlorophenol)

• Product Name: 2-amino-3,4,5,6-tetrachlorophenol
• CAS No: 6358-13-0
• MF: C₆H₃Cl₄NO
• MW: 246.906117677689
• CID: 3167058
• PubChem ID: 84819481
• Update Time: 2025-05-20

2-amino-3,4,5,6-tetrachlorophenol Chemical and Physical Properties

Names and Identifiers

• SB81198
• 2-Amino-3,4,5,6-tetrachlorophenol
• 6358-13-0
• 2-amino-3,4,5,6-tetrachlorophenol

• Inchi： 1S/C6H3Cl4NO/c7-1-2(8)4(10)6(12)5(11)3(1)9/h12H,11H2
• InChI Key： NLWLQOVVARQQRZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C(=C1N)O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 246.893924g/mol
• Monoisotopic Mass: 244.896874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-3,4,5,6-tetrachlorophenol

2-Amino-3,4,5,6-Tetrachlorophenol: A Comprehensive Overview

2-Amino-3,4,5,6-tetrachlorophenol, commonly referred to by its CAS number CAS No. 6358-13-0, is a synthetic organic compound with significant applications in various industrial and chemical sectors. This compound is characterized by its unique structure, which includes a phenol ring substituted with four chlorine atoms and an amino group. The presence of these substituents imparts distinct chemical properties, making it a versatile molecule for diverse applications.

The synthesis of 2-amino-3,4,5,6-tetrachlorophenol typically involves multi-step chemical reactions. Recent advancements in synthetic chemistry have focused on optimizing the reaction conditions to enhance yield and reduce environmental impact. For instance, researchers have explored the use of catalytic systems and green chemistry principles to streamline the production process. These innovations not only improve efficiency but also align with global sustainability goals.

In terms of biological activity, 2-amino-3,4,5,6-tetrachlorophenol has been studied for its potential as a precursor in pharmaceutical synthesis. Recent studies have highlighted its role in the development of bioactive compounds with antimicrobial and anti-inflammatory properties. For example, derivatives of this compound have shown promise in inhibiting certain enzymes associated with inflammatory pathways. Such findings underscore its importance in drug discovery and development.

The environmental impact of CAS No. 6358-13-0 has also been a topic of interest in recent research. Studies have investigated its biodegradation patterns and toxicity profiles to assess its potential risks to ecosystems. While initial findings suggest that it is not highly persistent in the environment, further research is needed to fully understand its long-term effects. Regulatory agencies are increasingly emphasizing the need for comprehensive environmental assessments for chemicals like this one.

In industrial applications, 2-amino-3,4,5,6-tetrachlorophenol is widely used as an intermediate in the production of dyes and pigments. Its ability to form stable bonds with other chemical groups makes it ideal for this purpose. Moreover, advancements in material science have led to the exploration of its use in polymer synthesis and as a stabilizing agent in various formulations.

From a structural perspective, the molecule's chlorinated phenol ring contributes to its stability and reactivity. The amino group at the 2-position plays a crucial role in determining its chemical behavior under different reaction conditions. Recent computational studies have provided deeper insights into the electronic properties of this compound, enabling better predictions of its reactivity in various chemical environments.

In summary, 2-amino-3,4,5,6-tetrachlorophenol (CAS No. 6358-13-0) is a multifaceted compound with significant implications across multiple disciplines. Its versatility as a chemical building block continues to drive innovation in both academic and industrial settings. As research progresses, it is expected that new applications and improved synthesis methods will further enhance its utility while addressing environmental concerns.